Methyl 6-(aminomethyl)nicotinate hydrochloride
Overview
Description
“Methyl 6-(aminomethyl)nicotinate hydrochloride” is a chemical compound with the molecular formula C8H11ClN2O2 . It is also known as “methyl 6- (aminomethyl)pyridine-3-carboxylate hydrochloride” and has a molecular weight of 202.05 .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One method involves the use of hydrogen and palladium on carbon in methanol at a temperature of about 25°C for 16 hours . Another method involves the use of triethylamine in dichloromethane at 0°C for 20 hours .Molecular Structure Analysis
The molecular structure of “this compound” consists of 8 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms . The InChI key for this compound is ACICMJBJQPLWKY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” is a solid compound that should be stored in an inert atmosphere at 2-8°C . It has a molecular weight of 202.64 . The compound has a number of heavy atoms: 13, a number of aromatic heavy atoms: 6, a fraction Csp3: 0.25, a number of rotatable bonds: 3, a number of H-bond acceptors: 4.0, and a number of H-bond donors: 1.0 .Scientific Research Applications
1. Understanding Cutaneous Blood Flow
A study by Wilkin et al. (1985) explored the role of topically applied methyl nicotinate in inducing local cutaneous erythema in humans. This research is significant in understanding the mechanisms of skin reactions and blood flow changes, particularly in response to methyl nicotinate. The study found that certain medications, like indomethacin, ibuprofen, and aspirin, which inhibit prostaglandin bioformation, significantly suppressed the response to methyl nicotinate (Wilkin et al., 1985).
2. Antimicrobial Properties
Patel and Shaikh (2010) synthesized and tested compounds related to methyl nicotinate for their antimicrobial properties. Their research aimed at understanding how these compounds, including methyl 6-(aminomethyl)nicotinate hydrochloride, could act against various bacterial and fungal species. This indicates potential applications in combating infections (Patel & Shaikh, 2010).
3. Chemical Synthesis and Industrial Application
Mulder et al. (2013) reported on the safe and economical synthesis of methyl 6-chloro-5-(trifluoromethyl)nicotinate, an intermediate in the synthesis of novel anti-infective agents. This research highlights the industrial applications of methyl nicotinate derivatives in the pharmaceutical industry, particularly in the manufacturing of medications (Mulder et al., 2013).
4. Protein Modification
Tsumoto et al. (2003) investigated the use of methyl groups of nicotinic acid derivatives, such as 6-methylnicotinic acid, for protein modification. Their research contributes to the field of biochemistry by offering methods for altering proteins for scientific study, potentially impacting drug development and biological research (Tsumoto et al., 2003).
5. Antinociceptive Activity
Erharuyi et al. (2015) studied the synthesis and antinociceptive activity of methyl nicotinate. Their research demonstrated that methyl nicotinate exhibits significant peripheral and central antinociceptive activities, suggesting its potential use in pain management (Erharuyi et al., 2015).
6. Anticancer Applications
The research by Berger et al. (1982) on nicotinamide analogs, including 6-aminonicotinamide, revealed their potential in enhancing the cytocidal effects of certain cancer treatments like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU). This indicates the potential role of methyl nicotinate derivatives in cancer therapy (Berger et al., 1982).
Safety and Hazards
properties
IUPAC Name |
methyl 6-(aminomethyl)pyridine-3-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.ClH/c1-12-8(11)6-2-3-7(4-9)10-5-6;/h2-3,5H,4,9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACICMJBJQPLWKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00735547 | |
Record name | Methyl 6-(aminomethyl)pyridine-3-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00735547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1072438-56-2 | |
Record name | Methyl 6-(aminomethyl)pyridine-3-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00735547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 6-(aminomethyl)pyridine-3-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.